Cas no 1256810-67-9 (3-Bromo-4-fluoro-2-methoxypyridine)

• Product Name: 3-Bromo-4-fluoro-2-methoxypyridine
• CAS No: 1256810-67-9
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD18257629
• CID: 4582591
• PubChem ID: 118798294
• Update Time: 2025-05-25

3-Bromo-4-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-FLUORO-2-METHOXYPYRIDINE
• DB-410819
• SY034436
• 3-Bromo-4-fluoro-2-methoxypyridine, 95%
• SCHEMBL21598409
• P12279
• Pyridine, 3-bromo-4-fluoro-2-methoxy-
• CS-0183770
• BS-30414
• MFCD18257629
• 1256810-67-9
• DTXSID801286750
• SB21100
• 3-Bromo-4-fluoro-2-methoxypyridine

• MDL： MFCD18257629
• Inchi： 1S/C6H5BrFNO/c1-10-6-5(7)4(8)2-3-9-6/h2-3H,1H3
• InChI Key： RRWUVLPVWOLDSD-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(F)=C1Br

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-Bromo-4-fluoro-2-methoxypyridine

Professional Introduction to 3-Bromo-4-fluoro-2-methoxypyridine (CAS No. 1256810-67-9)

3-Bromo-4-fluoro-2-methoxypyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1256810-67-9, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromo and fluoro substituents, make it an attractive building block for medicinal chemists exploring novel therapeutic agents.

The< strong>3-bromo and 4-fluoro moieties in the molecule contribute to its reactivity and functionality, enabling a wide range of chemical transformations. These substituents are particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. The< strong>2-methoxy group further enhances the compound's utility by providing a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, 3-Bromo-4-fluoro-2-methoxypyridine has been extensively studied for its role in developing small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and fluoro substituents facilitate the introduction of these compounds into drug discovery pipelines by enabling efficient derivatization and optimization.

A significant advancement in the utilization of this compound has been its incorporation into the development of antiviral agents. The structural motifs present in 3-Bromo-4-fluoro-2-methoxypyridine have been found to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Recent studies have highlighted its potential in designing inhibitors for enzymes such as proteases and polymerases, which are essential for viral replication. This has opened up new avenues for antiviral drug development, particularly against emerging infectious diseases.

The< strong>fluoro substituent, in particular, has been recognized for its ability to modulate metabolic stability and binding affinity of drug candidates. Fluorinated pyridines are known to improve pharmacokinetic properties, making them favorable in drug design. The combination of bromo and fluoro groups in 3-Bromo-4-fluoro-2-methoxypyridine provides a unique opportunity to fine-tune these properties through structural modifications.

In addition to pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its heterocyclic core is a common scaffold in designing advanced materials with specific electronic properties. Researchers have explored its potential in creating organic semiconductors and luminescent materials, where the bromo and fluoro groups play a role in enhancing material performance.

The< strong>methoxy group also contributes to the compound's versatility by allowing for further derivatization into more complex structures. This has led to the development of novel pesticides and herbicides, where the methoxy-substituted pyridines exhibit improved efficacy against target pests while maintaining environmental safety.

The synthesis of< strong>3-Bromo-4-fluoro-2-methoxypyridine typically involves multi-step organic reactions that highlight its synthetic accessibility. Starting from commercially available pyridine derivatives, various functional groups can be introduced through selective bromination, fluorination, and methylation reactions. These synthetic routes have been optimized over time to ensure high yields and purity, making it readily available for research purposes.

In conclusion, 3-Bromo-4-fluoro-2-methoxypyridine (CAS No. 1256810-67-9) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for chemists seeking to develop innovative solutions to complex challenges. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is undeniable.